![molecular formula C17H19NO B6633006 1-[4-(2,3-Dihydro-1-benzofuran-7-yl)phenyl]propan-2-amine](/img/structure/B6633006.png)
1-[4-(2,3-Dihydro-1-benzofuran-7-yl)phenyl]propan-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(2,3-Dihydro-1-benzofuran-7-yl)phenyl]propan-2-amine, also known as 4-HO-MET, is a synthetic psychedelic substance that belongs to the tryptamine class of compounds. It was first synthesized by Alexander Shulgin in 1981 and has gained popularity among researchers due to its unique properties and effects.
Mechanism of Action
The exact mechanism of action of 1-[4-(2,3-Dihydro-1-benzofuran-7-yl)phenyl]propan-2-amine is not fully understood, but it is believed to act on the serotonin receptors in the brain. Specifically, it is thought to bind to the 5-HT2A receptor, which is responsible for the psychedelic effects of many substances. This binding leads to an increase in serotonin release and activation of downstream signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of other psychedelics. It can cause changes in mood, perception, and cognition. It has been shown to increase heart rate and blood pressure, and can also cause changes in body temperature and pupil dilation.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[4-(2,3-Dihydro-1-benzofuran-7-yl)phenyl]propan-2-amine in lab experiments is its unique properties and effects. It has been shown to have a shorter duration of action than other psychedelics, which may make it more suitable for certain types of research. However, one limitation is that its effects can be difficult to quantify and measure, which may make it challenging to draw clear conclusions from research studies.
Future Directions
There are many potential future directions for research on 1-[4-(2,3-Dihydro-1-benzofuran-7-yl)phenyl]propan-2-amine. One area of interest is its potential therapeutic applications, particularly in the treatment of mood disorders such as depression and anxiety. Another area of interest is its effects on brain function and connectivity, which could provide insights into the neural mechanisms underlying consciousness and perception. Additionally, further research is needed to fully understand the long-term effects of this compound use, particularly in terms of its potential for abuse and addiction.
Synthesis Methods
The synthesis of 1-[4-(2,3-Dihydro-1-benzofuran-7-yl)phenyl]propan-2-amine involves the reaction of 4-hydroxyindole with 2,3-dihydrobenzofuran in the presence of a reducing agent such as lithium aluminum hydride. The resulting compound is then reacted with 4-bromoaniline to form this compound.
Scientific Research Applications
1-[4-(2,3-Dihydro-1-benzofuran-7-yl)phenyl]propan-2-amine has been used in scientific research to study its effects on the brain and behavior. It has been shown to have a similar structure and mechanism of action as other psychedelic substances such as psilocybin and LSD. Researchers have used this compound to study the effects of psychedelics on mood, cognition, and perception.
properties
IUPAC Name |
1-[4-(2,3-dihydro-1-benzofuran-7-yl)phenyl]propan-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO/c1-12(18)11-13-5-7-14(8-6-13)16-4-2-3-15-9-10-19-17(15)16/h2-8,12H,9-11,18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEGPOAHFFLHRDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=C(C=C1)C2=CC=CC3=C2OCC3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.